Cas no 21055-39-0 (methyl N-(thioxomethylene)alaninate)

• Product Name: methyl N-(thioxomethylene)alaninate
• CAS No: 21055-39-0
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• MDL: MFCD01632597
• CID: 285375
• PubChem ID: 2733639
• Update Time: 2025-04-19

methyl N-(thioxomethylene)alaninate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-isothiocyanato-, methyl ester
• METHYL 2-ISOTHIOCYANATO PROPIONATE
• METHYL 2-ISOTHIOCYANATOPROPANOATE
• 2-isothiocyanatopropionic acid methyl ester
• 2-Isothiocyanato-propionsaeure-methylester
• N-Thiocarbonyl-alaninmethylester
• Propanoic acid,2-isothiocyanato-,methyl ester
• Propanoic acid, 2-isothiocyanato-, methyl ester
• MFCD01632597
• BS-12516
• FT-0683888
• J-802238
• SCHEMBL1457050
• methyl isothiocyanopropanoate
• methyl N-(thioxomethylene)alaninate
• EN300-15214
• AKOS016050498
• 21055-39-0
• AKOS003383191
• METHYL2-ISOTHIOCYANATOPROPIONATE

• MDL： MFCD01632597
• Inchi： 1S/C5H7NO2S/c1-4(6-3-9)5(7)8-2/h4H,1-2H3
• InChI Key： LFRBLTIOKKCLSD-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)OC)C

Computed Properties

• Exact Mass: 145.02000
• Monoisotopic Mass: 145.019749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8
• XLogP3: 2.1

Experimental Properties

• Density: 1.13
• Boiling Point: 198.8°Cat760mmHg
• Flash Point: 74°C
• Refractive Index: 1.501
• PSA: 70.75000
• LogP: 0.65070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives